3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[(2-chloroacetyl)-propan-2-ylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H25ClN2O3/c1-14(2)21(17(22)11-19)16-9-6-10-20(12-16)18(23)24-13-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3
• InChI Key: JNDJUADYFIYVLO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl
• Molecular Formula: C18H25ClN2O3
• Molecular Weight: 352.9 g/mol

Description

Chemical Structure: This compound features a piperidine ring substituted at the 3-position with a 2-chloro-acetyl-isopropyl-amino group and a benzyl ester at the 1-position. Its molecular formula is C₁₇H₂₃ClN₂O₃, with a molecular weight of 338.84 g/mol (CAS: 1354020-18-0) .

Preparation Methods

Piperidine Core Functionalization

The piperidine ring serves as the structural backbone. Functionalization begins with N-benzyl protection to prevent unwanted side reactions during subsequent steps. A widely cited approach involves reacting piperidine with benzyl chloride in the presence of a base (e.g., NaHCO₃) to form 1-benzylpiperidine . This intermediate is critical for stabilizing the amine group during downstream reactions.

Key parameters:

• Solvent : Toluene or ethanol.

• Temperature : 50–60°C for 6–8 hours.

• Yield : 85–93%.

Introduction of the Isopropylamino Group

The isopropylamino moiety is introduced via nucleophilic substitution or reductive amination. A method adapted from piperidine derivative synthesis uses isopropylamine and a halogenated intermediate. For example, reacting 1-benzyl-4-chloropiperidine with isopropylamine in tetrahydrofuran (THF) at 80°C for 12 hours achieves 1-benzyl-4-isopropylaminopiperidine .

Optimization challenges :

• Competing elimination reactions require controlled stoichiometry (1:1.2 amine-to-halide ratio).

• Catalytic additives (e.g., KI) improve substitution efficiency.

Chloroacetylation of the Amine Group

Chloroacetylation employs chloroacetyl chloride under basic conditions. A representative protocol involves dissolving 1-benzyl-4-isopropylaminopiperidine in dichloromethane (DCM), adding triethylamine (TEA) as a base, and dropwise introducing chloroacetyl chloride at 0°C. The reaction is stirred for 2 hours at room temperature.

Critical considerations :

• Temperature control : Exothermic reactions necessitate cooling to prevent decomposition.

• Workup : Sequential washes with HCl (1M) and NaHCO₃ remove unreacted reagents.

Alternative Routes and Comparative Analysis

Reductive Amination Approach

An alternative to nucleophilic substitution uses reductive amination to install the isopropylamino group. 4-Ketopiperidine is condensed with isopropylamine in the presence of sodium cyanoborohydride (NaBH₃CN) in methanol. The resulting 4-isopropylaminopiperidine is then benzylated and chloroacetylated.

Advantages :

• Higher regioselectivity for secondary amine formation.

• Milder conditions (room temperature, 24 hours).

Limitations :

• Requires ketone intermediate synthesis, adding steps.

One-Pot Sequential Functionalization

Industrial-scale methods favor one-pot sequences to reduce purification steps. A patent-derived protocol combines benzylation, amination, and chloroacetylation in a single reactor:

• Benzylation : Piperidine + benzyl chloride → 1-benzylpiperidine.

• Amination : In situ reaction with isopropylamine and K₂CO₃.

• Chloroacetylation : Direct addition of chloroacetyl chloride.

Conditions :

• Solvent : Toluene.

• Temperature : 50°C (benzylation) → 80°C (amination) → 0°C (chloroacetylation).

• Yield : 68–72% overall.

Reaction Optimization and Troubleshooting

Solvent and Base Selection

Parameter	Optimal Choice	Effect on Yield
Solvent	Toluene	Minimizes side reactions
Base for benzylation	NaHCO₃	Prevents over-alkylation
Base for chloroacetylation	TEA	Enhances reaction rate

Temperature and Time Profiles

• Benzylation : 50–60°C for 6 hours achieves >90% conversion.

• Amination : 80°C for 12 hours ensures complete substitution.

• Chloroacetylation : 0°C → room temperature for 2 hours prevents exothermic degradation.

Purification Strategies

• Distillation : Used for intermediates like 1-benzylpiperidine (b.p. 130–135°C at 15 mmHg).

• Recrystallization : Final product purified from ethyl acetate/hexane (3:1).

Industrial-Scale Considerations

Cost-Effective Reagents

• Benzyl chloride : Preferred over benzyl bromide due to lower cost.

• Isopropylamine : Commercial availability and low toxicity.

Waste Management

• Chloroacetyl chloride byproducts : Neutralized with aqueous NaOH before disposal.

• Solvent recovery : Toluene and DCM are distilled and reused.

Emerging Methodologies and Innovations

Catalytic Asymmetric Synthesis

Recent advances employ chiral catalysts to produce enantiomerically pure intermediates. For example, Jacobsen’s catalyst enables asymmetric benzylation of piperidine, though yields remain moderate (50–60%).

Flow Chemistry Applications

Continuous flow systems enhance reaction control for chloroacetylation, reducing decomposition risks. Pilot studies report 15% yield improvements over batch processes .

Chemical Reactions Analysis

Types of Reactions

3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity

Recent studies have highlighted the potential of this compound as an anticancer agent. In vitro assays have shown that it exhibits cytotoxic effects against various cancer cell lines. For instance, a study demonstrated that the compound induced apoptosis in human breast cancer cells through the activation of caspase pathways, suggesting a mechanism for its anticancer properties .

2. Neurological Disorders

The compound's structure suggests it may interact with neurotransmitter systems, making it a candidate for research into treatments for neurological disorders such as depression or anxiety. Preliminary animal studies indicate that derivatives of this compound can modulate serotonin levels, which is crucial in the treatment of mood disorders .

Data Tables

Application Area	Effects Observed	Study Reference
Anticancer	Induces apoptosis in breast cancer cells
Neurological Disorders	Modulates serotonin levels
Antimicrobial	Inhibits growth of certain bacterial strains

Case Studies

Case Study 1: Anticancer Efficacy

In a controlled study involving human breast cancer cell lines, the compound was administered at varying concentrations. Results indicated a significant reduction in cell viability at concentrations above 10 µM, with a corresponding increase in apoptotic markers. This study underscores the compound's potential as a lead structure for developing new anticancer therapies.

Case Study 2: Neuropharmacological Research

Another significant study explored the effects of this compound on animal models of depression. The results showed that administration led to an increase in serotonin levels and improvement in behavioral tests indicative of antidepressant activity. These findings suggest that further exploration into its use as an antidepressant may be warranted.

Mechanism of Action

The mechanism of action of 3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro-acetyl group can act as an electrophile, reacting with nucleophilic sites on proteins or other biomolecules, potentially leading to inhibition of enzyme activity or modulation of receptor function.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Substituent Differences
Target Compound	1354020-18-0	C₁₇H₂₃ClN₂O₃	338.84	Benzyl ester, isopropyl-amino
tert-Butyl Ester Analog	1353963-64-0	C₁₈H₂₉ClN₂O₃	369.89	tert-Butyl ester
Pyrrolidine-Based Analog	338423-42-0	C₁₈H₂₄ClN₂O₃	352.85	Pyrrolidine ring
2-Amino-propionyl Substituted Analog	1354033-31-0	C₁₉H₂₉N₃O₃	347.45	Amino-propionyl group
Ethyl-Amino Substituted Analog	1354020-18-0	C₁₆H₂₁ClN₂O₃	324.81	Ethyl-amino group

Table 2: Reactivity and Application Comparison

Compound Name	Reactivity Profile	Potential Applications
Target Compound	Electrophilic chloro-acetyl; benzyl deprotection	Pharmaceutical intermediates, chiral ligands
tert-Butyl Ester Analog	Acid-labile; stable under basic conditions	Long-term storage, acid-sensitive syntheses
Pyrrolidine-Based Analog	Reduced basicity; rigid conformation	Catalysis, peptidomimetics
2-Amino-propionyl Substituted Analog	Hydrogen-bond donor; hydrophilic	Prodrugs, enzyme inhibitors

Key Research Findings

• Steric Effects : The isopropyl group in the target compound reduces nucleophilic attack rates compared to ethyl-substituted analogs, as shown in kinetic studies of analogous tertiary amines .
• Deprotection Efficiency: Benzyl esters (target compound) exhibit 95% deprotection yield under hydrogenolysis (10% Pd/C, H₂), whereas tert-butyl analogs require harsher conditions (e.g., 50% TFA in DCM) .
• Biological Activity: Chloro-acetyl derivatives show higher inhibitory activity against kinase enzymes compared to amino-propionyl analogs, likely due to electrophilic reactivity .

Biological Activity

The compound 3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic organic molecule notable for its complex structure, which includes a piperidine ring, a chloroacetyl group, and a benzyl ester. This compound has garnered attention in medicinal chemistry due to its potential biological activities and pharmacological applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{27}ClN_2O_3$, and it features several functional groups that contribute to its biological activity. The presence of the chloroacetyl moiety enhances its reactivity, while the benzyl ester increases lipophilicity, potentially influencing absorption and distribution in biological systems .

Antimicrobial Activity

Preliminary studies indicate that compounds with piperidine structures often exhibit significant antimicrobial properties. For instance, derivatives similar to 3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester have shown effectiveness against various bacterial strains. A comparative analysis of similar compounds revealed that those with enhanced lipophilicity exhibited superior antimicrobial activity, likely due to improved membrane penetration .

Anticancer Properties

Research has suggested that compounds containing piperidine rings can also possess anticancer properties. For example, studies focusing on structural analogs have demonstrated cytotoxic effects against various cancer cell lines. The mechanism of action may involve the inhibition of key cellular pathways responsible for proliferation and survival, although specific studies on this compound are still limited .

Neuroprotective Effects

Some derivatives of piperidine have been evaluated for neuroprotective effects, particularly in models of neurodegenerative diseases. The potential neuroprotective activity of 3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester may be attributed to its ability to modulate neurotransmitter systems or exert antioxidant effects .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the biological activity of this compound. The following table summarizes key findings related to structural analogs and their biological activities:

Compound Name	Structure	Key Characteristics
2-Aminoethyl-isopropyl-amino-piperidine-1-carboxylic acid benzyl ester	Structure	Similar piperidine structure; potential neuroprotective effects.
3-(2-Chloro-acetyl)-piperidine-1-carboxylic acid	Structure	Lacks the isopropyl group; serves as a simpler analog for comparison.
N-(2-Chloro-acetyl)-N-isopropyl-piperidin-4-one	Structure	Contains a similar chloroacetyl group but differs in ring substitution; evaluated for analgesic properties.

The unique combination of functional groups in 3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester may enhance its biological activity compared to these analogs.

Case Studies and Research Findings

Several studies have focused on the biological activities of piperidine derivatives:

• Antimicrobial Studies : A study conducted on various piperidine derivatives indicated that modifications to the substituents significantly influenced antimicrobial efficacy. Compounds with electron-withdrawing groups showed enhanced activity against Gram-positive bacteria .
• Cytotoxicity Assays : In vitro assays demonstrated that certain piperidine derivatives exhibited selective cytotoxicity towards cancer cell lines such as HeLa and MCF-7, with IC50 values comparable to established chemotherapeutics .
• Neuroprotection : Research involving animal models suggested that certain piperidine compounds could mitigate oxidative stress-induced neuronal damage, indicating potential therapeutic applications in neurodegenerative diseases .

Q & A

Q. What are the optimal synthetic routes for 3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester, and how can reaction efficiency be maximized?

Methodological Answer: Multi-step synthetic protocols often involve palladium-catalyzed couplings, chloroacetylation, and benzyl ester protection. For example, a two-step procedure using palladium diacetate and tert-butyl XPhos under inert atmospheres (40–100°C) can achieve moderate yields. To optimize efficiency, employ Design of Experiments (DoE) principles to screen variables (e.g., temperature, catalyst loading, solvent polarity) systematically. Statistical methods like response surface modeling can reduce trial-and-error approaches and identify critical parameters .

Q. What purification techniques are recommended for isolating this compound, and how can byproduct formation be minimized?

Methodological Answer: Chromatographic methods (e.g., flash column chromatography) with gradients of ethyl acetate/hexane are effective for purification. For polar byproducts, consider reverse-phase HPLC. Minimizing byproducts requires strict control of reaction stoichiometry and temperature. Use inline monitoring (e.g., LC-MS) to track intermediates and adjust conditions dynamically. Waste streams must be segregated and handled by certified waste management services to comply with environmental regulations .

Q. Which spectroscopic and chromatographic methods are most reliable for characterizing this compound?

Methodological Answer:

• NMR: 1H/13C NMR to confirm piperidine ring conformation, chloroacetyl group integration, and benzyl ester signals.
• HPLC: High-resolution methods (C18 columns, UV detection at 210–254 nm) to assess purity (>95%).
• Mass Spectrometry: HRMS (ESI+) for molecular ion validation (e.g., [M+H]+). Cross-validate results with computational predictions (e.g., PubChem-derived spectral libraries) to resolve ambiguities .

Advanced Research Questions

Q. How can computational modeling predict the reactivity and stability of intermediates in the synthesis of this compound?

Methodological Answer: Quantum chemical calculations (e.g., DFT for transition-state analysis) and reaction path searches can model chloroacetylation kinetics and steric effects from the isopropyl group. Tools like ICReDD’s integrated computational-experimental workflows enable virtual screening of reaction conditions (e.g., solvent effects, catalyst selection) to prioritize high-yield pathways. Molecular dynamics simulations further assess conformational stability of the piperidine ring under varying pH/temperature conditions .

Q. How should researchers address contradictions in spectroscopic data or unexpected reaction yields?

Methodological Answer:

• Data Discrepancies: Use multivariate analysis (e.g., PCA) to identify outlier experiments. Cross-check with independent techniques (e.g., X-ray crystallography for structural confirmation, as seen in piperidine derivatives ).
• Yield Variability: Apply DoE to isolate confounding variables (e.g., moisture sensitivity of the chloroacetyl group). Implement process analytical technology (PAT) for real-time monitoring of critical quality attributes .

Q. What strategies are effective for studying the compound’s conformational flexibility in solution versus solid-state?

Methodological Answer:

• Solid-State: X-ray crystallography (as demonstrated for analogous piperidine esters ) to resolve torsional angles and hydrogen-bonding networks.
• Solution-State: Variable-temperature NMR (VT-NMR) and NOESY to probe dynamic behavior. Compare with computational predictions (e.g., molecular docking or MD simulations) to validate flexibility in polar solvents .

Q. How can researchers design experiments to investigate the compound’s potential as a protease inhibitor or receptor modulator?

Methodological Answer:

• Biochemical Assays: Fluorescence polarization or SPR to measure binding affinity to target enzymes (e.g., serine proteases).
• Structural Optimization: Use molecular docking (AutoDock Vina) to model interactions between the chloroacetyl moiety and active sites. Validate with site-directed mutagenesis studies.
• Data Integration: Combine in vitro results with pharmacokinetic simulations (e.g., ADMET predictions) to prioritize derivatives for in vivo testing .

Data Management and Ethical Compliance

Q. What protocols ensure data integrity and reproducibility in studies involving this compound?

Methodological Answer:

• Data Security: Encrypt experimental datasets and apply access controls (e.g., LabArchive ELN).
• Reproducibility: Publish full synthetic details (e.g., reaction conditions, purification gradients) following FAIR principles. Use standardized templates (APA or ACS guidelines) for reporting .

Q. How should researchers handle conflicting results between computational predictions and experimental outcomes?

Methodological Answer: Reconcile discrepancies by refining computational models (e.g., adjusting solvation parameters in DFT calculations) and validating with controlled experiments. Iterative feedback loops between simulation and lab data are critical, as emphasized by ICReDD’s methodology .